Cas no 1602120-37-5 (1-bromo-2-2-(tert-butoxy)ethoxy-2-methylpropane)

• Product Name: 1-bromo-2-2-(tert-butoxy)ethoxy-2-methylpropane
• CAS No: 1602120-37-5
• MF: C₁₀H₂₁BrO₂
• MW: 253.17654299736
• CID: 6277897
• PubChem ID: 114775020
• Update Time: 2025-05-22

1-bromo-2-2-(tert-butoxy)ethoxy-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-2-(tert-butoxy)ethoxy-2-methylpropane
• EN300-1133054
• 1602120-37-5
• 1-bromo-2-[2-(tert-butoxy)ethoxy]-2-methylpropane

• Inchi： 1S/C10H21BrO2/c1-9(2,3)12-6-7-13-10(4,5)8-11/h6-8H2,1-5H3
• InChI Key： NGICOONXPNWATD-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCCOC(C)(C)C

Computed Properties

• Exact Mass: 252.07249g/mol
• Monoisotopic Mass: 252.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-2-(tert-butoxy)ethoxy-2-methylpropane

1-Bromo-2-(tert-butoxy)ethoxy-2-methylpropane: A Comprehensive Overview

1-Bromo-2-(tert-butoxy)ethoxy-2-methylpropane (CAS No. 1602120-37-5) is a complex organic compound with a unique structure that combines bromine, tert-butoxy, and ethoxy groups attached to a methylpropane backbone. This compound has garnered attention in recent years due to its potential applications in various fields, including polymer chemistry, pharmaceuticals, and advanced materials. The structure of this compound is characterized by a central methylpropane group, which serves as the core, with substituents strategically positioned to influence its chemical reactivity and physical properties.

The synthesis of 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane involves a multi-step process that typically begins with the bromination of a suitable precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The tert-butoxy group plays a crucial role in stabilizing the molecule through steric hindrance, while the ethoxy group introduces additional functionality for potential reactions. The bromine atom serves as an excellent leaving group, making this compound highly reactive in nucleophilic substitution reactions.

One of the most notable applications of 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane is in the synthesis of advanced polymers. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel materials with tailored mechanical and thermal properties. For instance, researchers have successfully utilized this compound as a monomer in the production of high-performance thermoplastics that exhibit exceptional resistance to environmental stress cracking.

Recent studies have also explored the use of 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules within its framework, enabling targeted drug release mechanisms. This has significant implications for the pharmaceutical industry, where precise drug delivery is critical for maximizing therapeutic efficacy while minimizing side effects.

In addition to its practical applications, 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane has been a subject of interest in fundamental chemical research. Its reactivity patterns provide insights into the behavior of similar compounds under varying conditions. For example, investigations into its stereochemical outcomes during substitution reactions have contributed to our understanding of transition state dynamics in organic chemistry.

The physical properties of 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane are equally fascinating. Its melting point and boiling point are influenced by the balance between steric hindrance from the tert-butoxy group and hydrogen bonding from the ethoxy group. These properties make it suitable for use in both laboratory settings and industrial applications where precise control over material behavior is essential.

From an environmental perspective, researchers have been exploring greener synthesis pathways for 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane to reduce waste generation and energy consumption. The development of catalytic systems that operate under mild conditions represents a significant step forward in sustainable chemistry practices.

In conclusion, 1-bromo-2-(tert-butoxy)ethoxy-2-methylpropane (CAS No. 1602120-37-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for scientists and engineers seeking innovative solutions in materials science, pharmaceuticals, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.